Cas no 164932-42-7 (1,4-Benzenedicarbonitrile, 2-formyl- (9CI))

1,4-Benzenedicarbonitrile, 2-formyl- (9CI) structure
164932-42-7 structure
Product Name:1,4-Benzenedicarbonitrile, 2-formyl- (9CI)
CAS No:164932-42-7
MF:C9H4N2O
MW:156.14086151123
CID:110489
PubChem ID:581869
Update Time:2025-04-18

1,4-Benzenedicarbonitrile, 2-formyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarbonitrile, 2-formyl- (9CI)
    • 1,4-Benzenedicarbonitrile,2-formyl-
    • 2-Formylterephthalonitrile
    • 2-Formylterephthalonitrile #
    • SCHEMBL7195384
    • InChI=1/C9H4N2O/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3,6
    • 2-formylbenzene-1,4-dicarbonitrile
    • 1,4-Benzenedicarbonitrile, 2-formyl-
    • IJRZHESCEKKNGQ-UHFFFAOYSA-N
    • 164932-42-7
    • Inchi: 1S/C9H4N2O/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3,6H
    • InChI Key: IJRZHESCEKKNGQ-UHFFFAOYSA-N
    • SMILES: O=CC1C=C(C#N)C=CC=1C#N

Computed Properties

  • Exact Mass: 156.03242
  • Monoisotopic Mass: 156.032362755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.65
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